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Compound of Interest

Compound Name: Guajadial C

Cat. No.: B1495997 Get Quote

An In-depth Technical Guide on the Core Physical and Chemical Properties of Guajadial C

For Researchers, Scientists, and Drug Development Professionals

Abstract
Guajadial C is a sesquiterpenoid-based meroterpenoid isolated from the leaves of Psidium

guajava[1]. This document provides a comprehensive overview of its physical and chemical

properties, drawing from existing scientific literature. It includes detailed spectroscopic data,

information on its biological activities, and protocols for its extraction and analysis. The

information is intended to serve as a technical resource for researchers and professionals in

the fields of natural product chemistry, pharmacology, and drug development.

Physicochemical Properties
Guajadial C is an amorphous powder with a defined molecular structure and specific optical

activity[2]. Its physicochemical characteristics are summarized in the table below.
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Property Value Reference

Molecular Formula C30H34O5 [2][3]

Molecular Weight 474.597 g/mol (Average) [3][4]

474.24062 Da (Monoisotopic) [3][5]

Appearance Amorphous powder [2]

Optical Rotation [α]24D +93.5 (c 0.20, CHCl3) [2]

Spectroscopic Data
The structural elucidation of Guajadial C was accomplished through extensive spectroscopic

analysis. The key spectral data are presented below.

Mass Spectrometry
High-resolution electrospray ionization mass spectrometry (HREIMS) established the molecular

formula of Guajadial C.

Technique Ion m/z [M]+ Reference

HREIMS [M]+
474.2401 (calcd.

474.2406)
[2]

UV and IR Spectroscopy
The UV spectrum indicates the presence of a chromophore, while the IR spectrum suggests

the presence of specific functional groups.
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Spectroscopy
Wavelength/Waven
umber

Interpretation Reference

UV (in MeOH)
λmax 278, 337 (sh)

nm
Conjugated system [2]

IR 3441 cm-1 Hydroxyl group [2]

1633 cm-1
Conjugated carbonyl

group
[2]

NMR Spectroscopy
1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy provided detailed information

about the carbon and proton framework of Guajadial C. The following table summarizes the

¹³C and ¹H NMR spectral data as reported in the literature.
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Position ¹³C (ppm) ¹H (ppm, J in Hz)

1' 44.9 4.31 (d, 10.5)

2' 104.2 -

3' 162.7 -

4' 107.5 -

5' 160.4 -

6' 105.8 -

7' 192.8 10.28 (s)

8' 192.5 10.35 (s)

9' 137.9 -

10' 128.3 7.29 (m)

11' 128.9 7.39 (t, 7.5)

12' 127.0 7.29 (m)

1 49.3 1.88 (m)

2 26.8 2.19 (m), 1.21 (m)

3 36.4 2.50 (m), 1.63 (m)

4 149.1 -

5 111.9 4.88 (s), 4.70 (s)

6 40.2 2.15 (m)

7 34.1 1.55 (m)

8 26.9 1.60 (m), 1.45 (m)

9 48.1 1.95 (m)

10 38.1 1.85 (m)

11 21.0 0.95 (d, 7.0)
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12 21.3 0.93 (d, 7.0)

13 33.3 -

14 24.9 1.03 (s)

15 16.9 1.01 (s)

OH-4' - 13.91 (s)

OH-6' - 14.01 (s)

Biological Activity
Guajadial C has demonstrated cytotoxic effects against a panel of human cancer cell lines.

However, it was found to be inactive against the MCF-7 breast cancer cell line[6]. The reported

IC50 values are detailed in the table below.

Cell Line Cancer Type IC50 (µM) Reference

HCT116 Colon Carcinoma 4.42 [7]

CCRF-CEM Leukemia 42.8 [7]

DU145 Prostate Carcinoma 55.4 [7]

Huh7 Hepatoma 2.93 [7]

A549 Lung Carcinoma 33.6 [7]

Experimental Protocols
Extraction and Isolation of Guajadial C
The following is a general procedure for the isolation of meroterpenoids from Psidium guajava

leaves, which can be adapted for Guajadial C.
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Dried leaves of Psidium guajava

Ultrasonic extraction with ethyl acetate

Filtration and evaporation

Crude Extract

High-Speed Counter-Current Chromatography (HSCCC)

Collection of Fractions

Preparative HPLC

Pure Guajadial C
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Pure Guajadial C

Mass Spectrometry (HREIMS) UV Spectroscopy IR Spectroscopy NMR Spectroscopy (1D and 2D)

Structure Elucidation

Farnesyl pyrophosphate Sesquiterpene Precursor

Coupling Reaction

Phloroglucinol Derivative

Guajadial C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Guajadials C-F, four unusual meroterpenoids from Psidium guajava - PMC
[pmc.ncbi.nlm.nih.gov]

2. d-nb.info [d-nb.info]

3. NP-MRD: Showing NP-Card for Guajadial C (NP0084072) [np-mrd.org]

4. bocsci.com [bocsci.com]

5. Guajadial | C30H34O5 | CID 101447677 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1495997?utm_src=pdf-body-img
https://www.benchchem.com/product/b1495997?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4131611/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4131611/
https://d-nb.info/1101350504/34
https://np-mrd.org/natural_products/NP0084072
https://www.bocsci.com/product/guajadial-f-cas-1529775-08-3-240327.html
https://pubchem.ncbi.nlm.nih.gov/compound/Guajadial
https://www.researchgate.net/publication/257805393_Guajadials_C-F_four_unusual_meroterpenoids_from_Psidium_guajava
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1495997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Psidium guajava L. An Incalculable but Underexplored Food Crop: Its Phytochemistry,
Ethnopharmacology, and Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physical and chemical properties of Guajadial C].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1495997#physical-and-chemical-properties-of-
guajadial-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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